Benzyl β-D-Glucopyranosiduronic Acid
Benzyl β-D-Glucopyranosiduronic Acid
Brand Name:
Vulcanchem
CAS No.:
5285-02-9
VCID:
VC0133966
InChI:
InChI=1S/C13H16O7/c14-8-9(15)11(12(17)18)20-13(10(8)16)19-6-7-4-2-1-3-5-7/h1-5,8-11,13-16H,6H2,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1
SMILES:
C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H16O7
Molecular Weight:
284.26 g/mol
Benzyl β-D-Glucopyranosiduronic Acid
CAS No.: 5285-02-9
Reference Standards
VCID: VC0133966
Molecular Formula: C13H16O7
Molecular Weight: 284.26 g/mol
CAS No. | 5285-02-9 |
---|---|
Product Name | Benzyl β-D-Glucopyranosiduronic Acid |
Molecular Formula | C13H16O7 |
Molecular Weight | 284.26 g/mol |
IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C13H16O7/c14-8-9(15)11(12(17)18)20-13(10(8)16)19-6-7-4-2-1-3-5-7/h1-5,8-11,13-16H,6H2,(H,17,18)/t8-,9-,10+,11-,13+/m0/s1 |
Standard InChIKey | UDTQUOJQGJBORK-XPORZQOISA-N |
Isomeric SMILES | C1=CC=C(C=C1)CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
SMILES | C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O |
Canonical SMILES | C1=CC=C(C=C1)COC2C(C(C(C(O2)C(=O)O)O)O)O |
Synonyms | Benzyl Alcohol Glucuronide; Benzyl β-D-Glucopyranosiduronic Acid |
PubChem Compound | 9795797 |
Last Modified | Nov 11 2021 |
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